N,5-ditert-butyl-2-methoxybenzenesulfonamide

• Molecular Formula: C15H25NO3S
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N,5-ditert-butyl-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H25NO3S/c1-14(2,3)11-8-9-12(19-7)13(10-11)20(17,18)16-15(4,5)6/h8-10,16H,1-7H3
• InChI Key: GZGSIWFBUGQTHN-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC(C)(C)C

Description

N,5-ditert-butyl-2-methoxybenzenesulfonamide, also known as DTB-MBS, is a sulfonamide compound that has gained attention in the scientific community due to its potential use in various applications.

Mechanism of Action

The mechanism of action of N,5-ditert-butyl-2-methoxybenzenesulfonamide is not fully understood. However, studies have suggested that it acts as a zinc-binding ligand, which can inhibit the activity of zinc-containing enzymes such as carbonic anhydrase. N,5-ditert-butyl-2-methoxybenzenesulfonamide has also been found to interact with metal ions, which can lead to fluorescence emission.
Biochemical and physiological effects:
N,5-ditert-butyl-2-methoxybenzenesulfonamide has been found to have low toxicity and is not known to have any significant biochemical or physiological effects. However, further studies are needed to fully understand its safety profile and potential side effects.

Advantages and Limitations for Lab Experiments

N,5-ditert-butyl-2-methoxybenzenesulfonamide has several advantages for lab experiments, including its high purity and yield, low toxicity, and potential use in various applications. However, its limited solubility in water and organic solvents can be a limitation for some experiments.

Future Directions

There are several future directions for the research and development of N,5-ditert-butyl-2-methoxybenzenesulfonamide. In medicinal chemistry, further studies are needed to investigate its potential as a carbonic anhydrase inhibitor and its use in the treatment of diseases such as glaucoma and cancer. In materials science, N,5-ditert-butyl-2-methoxybenzenesulfonamide can be used as a building block for the synthesis of novel MOFs with unique properties for gas storage and separation. In environmental science, N,5-ditert-butyl-2-methoxybenzenesulfonamide can be further investigated for its potential use as a sorbent for the removal of heavy metal ions from contaminated water. Overall, N,5-ditert-butyl-2-methoxybenzenesulfonamide has great potential for various applications, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

N,5-ditert-butyl-2-methoxybenzenesulfonamide can be synthesized through a multi-step reaction process involving tert-butyl bromide, sodium methoxide, and p-anisidine. The final product is obtained through sulfonation of the intermediate compound with chlorosulfonic acid. The synthesis method has been optimized to yield high purity and yield of N,5-ditert-butyl-2-methoxybenzenesulfonamide.

Scientific Research Applications

N,5-ditert-butyl-2-methoxybenzenesulfonamide has been found to have potential applications in various fields including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N,5-ditert-butyl-2-methoxybenzenesulfonamide has been investigated as a potential inhibitor of carbonic anhydrase, a zinc-containing enzyme that plays a crucial role in many physiological processes. N,5-ditert-butyl-2-methoxybenzenesulfonamide has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems. In materials science, N,5-ditert-butyl-2-methoxybenzenesulfonamide has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In environmental science, N,5-ditert-butyl-2-methoxybenzenesulfonamide has been investigated as a potential sorbent for the removal of heavy metal ions from contaminated water.